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Compound of Interest

Compound Name: Fmoc-9-aminononanoic acid

Cat. No.: B1463676

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of a viable synthetic route to Fmoc-9-
aminononanoic acid, a valuable building block in peptide synthesis and drug development.
The synthesis commences with the readily available starting material, azelaic acid. This
document details the necessary experimental protocols, presents quantitative data in a clear
format, and includes visualizations to elucidate the synthesis workflow.

Introduction

Fmoc-9-aminononanoic acid is a derivative of a long-chain amino acid that serves as a
flexible linker in various biochemical applications. The fluorenylmethyloxycarbonyl (Fmoc)
protecting group on the amine allows for its use in standard solid-phase peptide synthesis
(SPPS), enabling the introduction of a nine-carbon spacer within a peptide sequence. This can
be crucial for modifying the pharmacokinetic properties of peptide-based therapeutics or for
creating specific spatial arrangements in bioactive conjugates. This guide outlines a robust
chemical synthesis of Fmoc-9-aminononanoic acid from azelaic acid.

Overall Synthesis Route

The synthesis of Fmoc-9-aminononanoic acid from azelaic acid can be accomplished
through a four-step process. This route is designed to be practical for a standard organic
chemistry laboratory.
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Step 4: Fmoc Protection Fmoc-9-aminononanoic Acid
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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